Cas no 1429417-89-9 (3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole)

• Product Name: 3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole
• CAS No: 1429417-89-9
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5218813
• Update Time: 2026-03-06

3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole
• 1H-Pyrazole, 3-ethoxy-1-(1-methylethyl)-4-nitro-

• Inchi： 1S/C8H13N3O3/c1-4-14-8-7(11(12)13)5-10(9-8)6(2)3/h5-6H,4H2,1-3H3
• InChI Key： KLAAETSZQWHBJQ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C([N+]([O-])=O)C(OCC)=N1

Additional information on 3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole

3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole (CAS No. 1429417-89-9): A Comprehensive Overview

3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole, identified by its CAS number 1429417-89-9, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of functional groups such as the ethoxy, isopropyl, and nitro substituents contributes to its complex reactivity and biological profile, making it a subject of extensive research and development.

The< strong>nitro group in 3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole plays a crucial role in determining its chemical behavior and biological activity. Nitroaromatic compounds are known for their ability to interact with various biological targets, including enzymes and receptors, which can lead to significant pharmacological effects. In recent years, there has been growing interest in the development of nitro-containing heterocycles as potential drug candidates due to their versatility and efficacy in modulating biological pathways.

One of the most compelling aspects of 3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole is its potential as a scaffold for drug discovery. The pyrazole core is a privileged structure in medicinal chemistry, frequently employed in the design of compounds with anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in this compound, particularly the combination of ethoxy and isopropyl groups, may confer unique binding affinities and selectivity profiles when interacting with biological targets.

Recent studies have highlighted the< strong>pharmacological potential of 3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole in various therapeutic areas. For instance, research has suggested that this compound may exhibit< strong>anti-inflammatory effects by modulating key inflammatory pathways. The nitro group has been shown to participate in redox reactions, which can be exploited to develop novel anti-inflammatory agents. Additionally, the< strong>ethoxy and< strong>isopropyl substituents may enhance solubility and bioavailability, crucial factors for drug efficacy.

In the realm of< strong>cancer research, 3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole has been investigated for its potential antitumor activity. Pyrazole derivatives have demonstrated promising results in inhibiting the growth of various cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. The< strong>nitro group, in particular, has been implicated in inducing oxidative stress in cancer cells, leading to their apoptosis. This mechanism aligns with the broader effort to develop targeted therapies that selectively induce cancer cell death while minimizing side effects on healthy tissues.

The< strong>biochemical interactions of 3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole are also of great interest. Computational studies have been employed to model its binding affinity to various enzymes and receptors. These studies suggest that the compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. Furthermore, its ability to cross the blood-brain barrier has been explored, opening up possibilities for treating neurological disorders.

The synthesis of 3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been utilized to introduce the desired functional groups efficiently. The< strong>synthetic pathways developed for this compound serve as valuable tools for medicinal chemists aiming to explore related derivatives with enhanced pharmacological properties.

In conclusion, 3-Ethoxy-1-isopropyl-4-nitro-1H-pyrazole (CAS No. 1429417-89-9) represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents targeting inflammation, cancer, and potentially other diseases. As research continues to uncover new insights into its pharmacology and mechanism of action, this compound is poised to make significant contributions to the field of medicinal chemistry.